
Solubility of Tert-butyl(propyl)amine in organic
solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tert-butyl(propyl)amine

Cat. No.: B3369096 Get Quote

An In-depth Technical Guide to the Solubility of Tert-butyl(propyl)amine in Organic Solvents

Abstract
Tert-butyl(propyl)amine, a tertiary amine, is a compound with potential applications in organic

synthesis and as an intermediate in the production of pharmaceuticals and agrochemicals. A

thorough understanding of its solubility in various organic solvents is crucial for its effective use

in these fields. This technical guide provides a comprehensive overview of the solubility

characteristics of tert-butyl(propyl)amine, including qualitative solubility information and

quantitative data for the structurally similar compound, tert-butylamine. Furthermore, this guide

outlines a detailed experimental protocol for determining the solubility of liquid amines and

presents a logical workflow for solubility testing.

Introduction
Tert-butyl(propyl)amine is a tertiary amine with the chemical formula C₇H₁₇N. Its structure,

featuring a bulky tert-butyl group and a propyl group attached to a central nitrogen atom,

influences its physical and chemical properties, including its solubility. While specific

quantitative solubility data for tert-butyl(propyl)amine is not extensively available in published

literature, its solubility profile can be predicted based on the general principles of amine

solubility and by examining data for analogous compounds. Generally, aliphatic amines are

soluble in a range of organic solvents, a characteristic attributed to the intermolecular

interactions involving the lone pair of electrons on the nitrogen atom.[1][2]
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General Principles of Amine Solubility:

"Like Dissolves Like": Aromatic amines tend to be more soluble in aromatic solvents, while

aliphatic amines are more soluble in aliphatic solvents.[3]

Hydrogen Bonding: Primary and secondary amines can act as both hydrogen bond donors

and acceptors. Tertiary amines, like tert-butyl(propyl)amine, can only act as hydrogen bond

acceptors. This affects their solubility in protic solvents.

Molecular Size: As the size of the hydrophobic alkyl groups increases, the solubility of

amines in water decreases.[4][5] However, they generally remain soluble in many organic

solvents.[6][7]

Based on its structure as an aliphatic amine, tert-butyl(propyl)amine is expected to be soluble

in common organic solvents such as ethanol, ether, and benzene.[4][5][8]

Solubility Data
Direct quantitative solubility data for tert-butyl(propyl)amine is scarce. However, the solubility

of tert-butylamine, a structurally related primary amine, can provide valuable insights into the

expected solubility behavior of tert-butyl(propyl)amine. The addition of a propyl group to the

nitrogen atom to form a tertiary amine is expected to increase its lipophilicity, potentially

enhancing its solubility in nonpolar organic solvents.

Table 1: Solubility of Tert-butylamine in Various Solvents

Solvent Solubility Reference

Water Miscible (1000 g/L at 25 °C) [9]

Alcohol Miscible [9]

Ether Miscible [9]

Chloroform Soluble [9]

Common Organic Solvents Soluble [9]
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Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a liquid

amine, such as tert-butyl(propyl)amine, in an organic solvent. This method is based on the

gravimetric analysis of a saturated solution.

Materials:

Tert-butyl(propyl)amine

Selected organic solvent(s)

Analytical balance

Thermostatically controlled shaker or water bath

Volumetric flasks

Pipettes

Glass vials with screw caps

Syringe filters (chemically compatible with the solvent)

Oven

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of tert-butyl(propyl)amine to a known volume of the selected

organic solvent in a sealed glass vial.

Place the vial in a thermostatically controlled shaker or water bath set to a specific

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached and a saturated solution is formed.
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Equilibration and Phase Separation:

Allow the vial to rest in the constant temperature bath for at least 24 hours to allow any

undissolved amine to settle.

Sample Withdrawal and Filtration:

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-warmed pipette to prevent precipitation.

Immediately filter the sample using a syringe filter into a pre-weighed volumetric flask. This

step is crucial to remove any suspended micro-particles.

Solvent Evaporation:

Place the volumetric flask in an oven at a temperature sufficient to evaporate the solvent

completely without degrading the amine. The boiling point of tert-butyl(propyl)amine is a

key parameter to consider for setting the oven temperature.

Continue heating until a constant weight is achieved.

Gravimetric Analysis:

Reweigh the flask to determine the mass of the dissolved tert-butyl(propyl)amine.

Calculation of Solubility:

The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = (mass of dissolved amine / volume of withdrawn supernatant) x

100

Visualization of Workflows and Relationships
Diagram 1: Experimental Workflow for Solubility Determination
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Caption: Experimental workflow for determining the solubility of an amine in an organic solvent.
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Diagram 2: Factors Influencing Amine Solubility
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Caption: Logical relationship between amine/solvent properties and solubility.

Conclusion
While specific quantitative solubility data for tert-butyl(propyl)amine remains to be extensively

documented, a strong inference of its solubility profile can be drawn from the behavior of

structurally similar amines and the fundamental principles of chemical solubility. Tert-
butyl(propyl)amine is expected to be readily soluble in a wide array of common organic

solvents. For applications requiring precise solubility values, the experimental protocol provided

in this guide offers a reliable method for their determination. This information is critical for the

effective application of tert-butyl(propyl)amine in research, development, and industrial

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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